Cas no 313405-19-5 (N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide)

• Product Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide
• CAS No: 313405-19-5
• MF: C₁₆H₁₄N₂O₂S
• MW: 298.359562397003
• CID: 3088996
• PubChem ID: 884857
• Update Time: 2025-06-10

N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide
• N-(6-methoxybenzo[d]thiazol-2-yl)-3-methylbenzamide
• Oprea1_684189
• 313405-19-5
• SCHEMBL4919127
• F0298-0072
• STK058503
• CHEMBL4644536
• AB00112039-01
• Oprea1_260160
• AKOS002011425
• BDBM50544468

• Inchi： 1S/C16H14N2O2S/c1-10-4-3-5-11(8-10)15(19)18-16-17-13-7-6-12(20-2)9-14(13)21-16/h3-9H,1-2H3,(H,17,18,19)
• InChI Key： LJVIDRQEMOHZLB-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)OC)NC(C1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 298.07759887Da
• Monoisotopic Mass: 298.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 79.5Ų

Additional information on N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide

Comprehensive Overview of N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide (CAS No. 313405-19-5)

N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide, identified by its CAS number 313405-19-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both methoxy and methylbenzamide functional groups in its structure enhances its potential applications in drug discovery and development.

In recent years, the scientific community has shown growing interest in benzothiazole derivatives due to their promising pharmacological properties. Researchers are particularly focused on their potential as anti-inflammatory agents, antioxidants, and neuroprotective compounds. The unique structural features of N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide make it a valuable candidate for further investigation in these areas. Its molecular formula and weight, along with its precise chemical structure, have been thoroughly characterized to ensure reproducibility in experimental settings.

The synthesis of CAS 313405-19-5 typically involves multi-step organic reactions, with careful control of reaction conditions to achieve high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify the compound's identity and quality. These rigorous quality control measures are essential for ensuring reliable research outcomes, especially in medicinal chemistry applications where compound purity directly affects biological activity.

From a commercial perspective, N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide is primarily supplied to research institutions and pharmaceutical companies engaged in drug discovery programs. The compound's availability through specialized chemical suppliers has facilitated its use in various screening assays and structure-activity relationship studies. Its stability under standard laboratory conditions and solubility profile in common organic solvents make it convenient for experimental work.

Recent advancements in computational chemistry have enabled researchers to predict the molecular interactions and binding affinities of this compound with various biological targets. Such in silico studies complement traditional laboratory research, accelerating the identification of potential therapeutic applications. The compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion characteristics, are currently under investigation to assess its drug-like qualities.

Environmental and safety considerations regarding 313405-19-5 follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper personal protective equipment and adequate ventilation are recommended when working with this compound. Material safety data sheets provide detailed guidance on storage conditions, typically recommending protection from moisture and extreme temperatures.

The future research directions for N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide may include exploration of its potential in central nervous system disorders or as a scaffold for developing novel enzyme inhibitors. The growing demand for targeted therapies in precision medicine has increased the value of such specialized compounds in biomedical research. Ongoing studies continue to reveal new insights into its mechanism of action and therapeutic potential.

For researchers seeking detailed technical information about CAS 313405-19-5, comprehensive analytical data including spectral characteristics and chromatographic profiles are available from reputable suppliers. The compound's growing presence in scientific literature reflects its importance as a research tool in modern pharmaceutical development and chemical biology studies.